Cas no 121568-18-1 (1H-Pyrazole-4-carbonylchloride, 1-methyl-5-nitro-)

• Product Name: 1H-Pyrazole-4-carbonylchloride, 1-methyl-5-nitro-
• CAS No: 121568-18-1
• MF: C₅H₄ClN₃O₃
• MW: 189.556559562683
• CID: 104703
• PubChem ID: 14387139
• Update Time: 2025-04-18

1H-Pyrazole-4-carbonylchloride, 1-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonylchloride, 1-methyl-5-nitro-
• 1H-Pyrazole-4-carbonylchloride,1-methyl-5-nitro-(9CI)
• 1-methyl-5-nitropyrazole-4-carbonyl chloride
• SCHEMBL3060859
• 121568-18-1
• DTXSID20559666
• 1-METHYL-5-NITRO-1H-PYRAZOLE-4-CARBONYL CHLORIDE

• Inchi： 1S/C5H4ClN3O3/c1-8-5(9(11)12)3(2-7-8)4(6)10/h2H,1H3
• InChI Key： GZXWUVDDECGNIX-UHFFFAOYSA-N
• SMILES： ClC(C1C=NN(C)C=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 188.9941187g/mol
• Monoisotopic Mass: 188.9941187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 80.7Ų